Cas no 944086-13-9 (1-(7-methoxy-1H-indol-3-yl)-Ethanone)

• Product Name: 1-(7-methoxy-1H-indol-3-yl)-Ethanone
• CAS No: 944086-13-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD20668974
• CID: 1122476
• PubChem ID: 58968230
• Update Time: 2025-05-23

1-(7-methoxy-1H-indol-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(7-methoxy-1H-indol-3-yl)-Ethanone
• 3-Acetyl-7-methoxyindole
• SCHEMBL5446777
• YXJMUMYSCLLHIX-UHFFFAOYSA-N
• 1-(7-Methoxy-1H-indol-3-yl)ethan-1-one
• 944086-13-9
• 1-(7-methoxy-1H-indol-3-yl)ethanone
• SY315776
• MFCD20668974

• MDL： MFCD20668974
• Inchi： 1S/C11H11NO2/c1-7(13)9-6-12-11-8(9)4-3-5-10(11)14-2/h3-6,12H,1-2H3
• InChI Key： YXJMUMYSCLLHIX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(C(C)=O)=CNC=21

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.1Ų

Additional information on 1-(7-methoxy-1H-indol-3-yl)-Ethanone

1-(7-Methoxy-1H-indol-3-yl)-Ethanone: A Comprehensive Overview

1-(7-Methoxy-1H-indol-3-yl)-Ethanone (CAS No. 944086-13-9) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also referred to as 7-methoxyindole acetonide, belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The molecule consists of an indole ring system substituted with a methoxy group at the 7th position and an acetyl group at the 3rd position, making it a unique member of the indole family.

The synthesis of 1-(7-methoxyindol-3-yl)ethanone involves a series of well-established organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. Recent advancements in catalytic methods have enabled the efficient and selective synthesis of this compound, which has significantly contributed to its increased availability for research purposes. The compound's structure is particularly interesting due to the conjugation between the indole ring and the acetyl group, which imparts unique electronic properties.

One of the most notable aspects of 7-methoxyindole acetonide is its potential in drug discovery. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, its ability to modulate cellular signaling pathways has been explored in various experimental models, further highlighting its potential in pharmacology.

Recent research has also focused on the application of 1-(7-methoxyindol-3-yl)ethanone in materials science. Its ability to form self-assembled monolayers and its photoresponsive properties have made it a valuable component in the development of advanced materials, such as organic semiconductors and sensors. These findings underscore the compound's versatility across multiple disciplines.

In terms of biological activity, 7-methoxyindole acetonide has demonstrated selective binding to certain proteins, which could be exploited for targeted drug delivery systems. Furthermore, its role as a precursor in the synthesis of more complex molecules has been extensively studied, paving the way for innovative applications in medicinal chemistry.

The safety and environmental impact of 1-(7-methoxyindol-3-yl)ethanone have also been a subject of recent investigations. Studies indicate that while the compound exhibits low acute toxicity, long-term exposure may require further evaluation. Additionally, its biodegradation patterns suggest that it poses minimal risk to aquatic ecosystems under controlled conditions.

In conclusion, 1-(7-methoxyindol-3-yl)ethanone (CAS No. 944086-13-9) is a multifaceted compound with promising applications in drug discovery, materials science, and beyond. Its unique structure, coupled with its versatile chemical properties, continues to make it a focal point for researchers worldwide. As ongoing studies unravel more about its potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.